Cas no 392248-31-6 (4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 392248-31-6
• MF: C₂₃H₁₆Cl₂N₂OS
• MW: 439.356942176819
• CID: 6396951
• PubChem ID: 4283417
• Update Time: 2025-11-01

4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide
• Benzamide, N-[4-(3,4-dichlorophenyl)-2-thiazolyl]-4-(phenylmethyl)-
• F0336-0059
• 392248-31-6
• 4-benzyl-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]benzamide
• 4-benzyl-N-(4-(3,4-dichlorophenyl)thiazol-2-yl)benzamide
• Oprea1_426518
• AKOS024575828

• Inchi： 1S/C23H16Cl2N2OS/c24-19-11-10-18(13-20(19)25)21-14-29-23(26-21)27-22(28)17-8-6-16(7-9-17)12-15-4-2-1-3-5-15/h1-11,13-14H,12H2,(H,26,27,28)
• InChI Key： BSZUZNUWDJAQLD-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1=CSC(=N1)NC(C1C=CC(=CC=1)CC1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 438.0360397g/mol
• Monoisotopic Mass: 438.0360397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• Density: 1.374±0.06 g/cm3(Predicted)
• pka: 7.05±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide

Introduction to 4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide (CAS No. 392248-31-6)

4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide, identified by its Chemical Abstracts Service (CAS) number 392248-31-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzamide class, characterized by its benzoyl group attached to an amide nitrogen. The presence of a thiazole ring and chlorinated phenyl substituents further enhances its structural complexity and potential biological activity. The benzyl group at the N position and the specific arrangement of these moieties contribute to its unique chemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The structural framework of 4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide incorporates several pharmacophoric elements that are known to interact with biological targets. The thiazole ring is a prominent heterocyclic system widely recognized for its role in various bioactive molecules, including antibiotics, antifungals, and cardiovascular drugs. Its sulfur-containing moiety can participate in hydrogen bonding and hydrophobic interactions, facilitating binding to biological receptors. The 3,4-dichlorophenyl group introduces electron-withdrawing effects through the chlorine atoms, which can modulate the electronic properties of the molecule and influence its reactivity and binding affinity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the amide group in 4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide can form hydrogen bonds with polar residues in protein active sites, while the aromatic rings can engage in π-stacking interactions. These interactions are critical for the compound's ability to modulate enzyme activity and receptor binding. For instance, research has indicated that thiazole derivatives often exhibit inhibitory effects on enzymes such as carbonic anhydrase and certain kinases, which are implicated in various diseases.

The benzyl group at the N position of the benzamide moiety can also contribute to the compound's solubility and metabolic stability. This feature is particularly important in drug design, as poor solubility or rapid degradation can limit a drug's efficacy. Additionally, the presence of electron-withdrawing chlorines on the phenyl ring can enhance lipophilicity, which is another crucial parameter for drug absorption and distribution. These structural features make 4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a pivotal role in numerous cellular processes. The unique structural features of 4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide, including its ability to form multiple types of non-covalent interactions with biological targets, make it a potential lead compound for PPI inhibition. Several studies have highlighted the importance of thiazole derivatives in modulating PPIs associated with cancer and inflammatory diseases. For example, derivatives of thiazole have been shown to disrupt interactions between oncoproteins and their binding partners, thereby inhibiting tumor growth.

The synthesis of 4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between benzoyl chloride or benzamides with appropriate thiol derivatives followed by functional group modifications. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce the desired substituents efficiently. The synthesis process must be rigorously controlled to avoid impurities that could affect biological activity or stability.

Evaluation of the pharmacological properties of 4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide has revealed several interesting findings. In vitro assays have demonstrated its potential as an inhibitor of certain kinases and enzymes relevant to metabolic disorders. Preliminary studies also suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production pathways. These findings are supported by molecular docking studies that predict favorable binding affinities between 4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide and target proteins involved in these pathways.

The development of novel therapeutic agents requires not only potent biological activity but also favorable pharmacokinetic profiles. Metabolic stability studies have been conducted to assess how 4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-ylbenzamide behaves under physiological conditions. Results indicate that the compound exhibits reasonable stability against major metabolic enzymes such as cytochrome P450 (CYP) enzymes and esterases. This stability suggests that it may have a prolonged half-life in vivo after administration.

Furthermore，the solubility profile of 4-benzyl-N-4-(3,4-dichlorophenyl)-1,3-thiazol-2-lybenzamide has been optimized through salt formation or prodrug strategies to enhance oral bioavailability. Poor solubility is a common challenge in drug development; therefore，these modifications are essential for improving therapeutic efficacy。 Formulations incorporating this compound have shown promise in preclinical models，demonstrating improved absorption rates compared to free base forms。

As research continues，the applications of thiazole-based compounds like CAS No 392248 -31 -6 are expected to expand into new therapeutic areas。 The versatility of thiazole scaffolds allows for modifications that can tailor their biological activities，making them valuable tools for drug discovery。 Future studies may explore derivatives with enhanced selectivity or reduced toxicity，further solidifying their role as pharmacological agents。

In conclusion，CAS No 392248 -31 -6 represents a significant advancement in pharmaceutical chemistry due to its complex structure，promising biological activity，and favorable pharmacokinetic properties。 Its unique combination of structural features makes it a compelling candidate for further development into novel therapeutics。 As research progresses，this compound will continue to be scrutinized for its potential applications across various disease states，providing hope for innovative treatments on the horizon。